Cas no 1105234-20-5 (N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide)

• Product Name: N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide
• CAS No: 1105234-20-5
• MF: C₁₉H₂₁F₃N₂O₄S
• MW: 430.441254377365
• CID: 5954470
• PubChem ID: 30867219
• Update Time: 2025-05-30

N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide
• N-[4-[2-[3-(trifluoromethyl)phenoxy]ethylsulfamoyl]phenyl]butanamide
• F5529-0327
• N-[4-({2-[3-(trifluoromethyl)phenoxy]ethyl}sulfamoyl)phenyl]butanamide
• VU0646496-1
• N-(4-(N-(2-(3-(trifluoromethyl)phenoxy)ethyl)sulfamoyl)phenyl)butyramide
• 1105234-20-5
• AKOS024512519

• Inchi： 1S/C19H21F3N2O4S/c1-2-4-18(25)24-15-7-9-17(10-8-15)29(26,27)23-11-12-28-16-6-3-5-14(13-16)19(20,21)22/h3,5-10,13,23H,2,4,11-12H2,1H3,(H,24,25)
• InChI Key： RVPGZKNJLDBIHH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCOC2=CC=CC(C(F)(F)F)=C2)(=O)=O)C=C1)(=O)CCC

Computed Properties

• Exact Mass: 430.11741282g/mol
• Monoisotopic Mass: 430.11741282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.9Ų

Additional information on N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide

Comprehensive Overview of N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide (CAS No. 1105234-20-5): Properties, Applications, and Research Insights

The compound N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide (CAS No. 1105234-20-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a trifluoromethylphenoxy moiety, a sulfamoyl linker, and a phenylbutanamide backbone. These features contribute to its potential applications in pharmaceutical research, material science, and biochemical studies. Researchers are increasingly interested in this compound due to its modular design, which allows for targeted modifications to enhance solubility, bioavailability, or binding affinity.

In recent years, the demand for fluorinated compounds like N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide has surged, driven by their stability and metabolic resistance. Fluorine incorporation often improves pharmacokinetic properties, making such compounds valuable in drug discovery. A 2023 study highlighted the role of trifluoromethyl groups in enhancing membrane permeability, a critical factor for CNS-targeted therapeutics. This aligns with growing public interest in "blood-brain barrier penetration" and "neuroprotective agents," topics frequently searched in academic and AI-driven platforms.

The sulfamoyl component in CAS No. 1105234-20-5 is another area of focus. Sulfonamide derivatives are known for their versatility, appearing in antibiotics, diuretics, and enzyme inhibitors. Searches for "sulfonamide applications 2024" or "sulfamoyl-based drug design" reflect this trend. Computational chemists leverage tools like molecular docking to predict how such compounds interact with proteins, addressing popular queries like "AI in drug discovery" or "in silico screening methods."

From a synthetic perspective, the phenylbutanamide segment offers opportunities for structure-activity relationship (SAR) studies. This resonates with industrial queries such as "scalable amide bond formation" or "green chemistry approaches." Notably, the compound’s 1105234-20-5 identifier ensures precise tracking in regulatory submissions, a detail often searched alongside "CAS number validation" or "chemical database compliance."

Environmental and safety profiles are also trending topics. While N-4-({2-3-(trifluoromethyl)phenoxyethyl}sulfamoyl)phenylbutanamide is not classified as hazardous, researchers prioritize "PFAS alternatives" and "sustainable fluorochemistry," reflecting broader societal concerns. Analytical techniques like LC-MS and NMR, frequently searched in conjunction with "compound characterization," are essential for quality control during its production.

In conclusion, CAS No. 1105234-20-5 exemplifies the intersection of innovation and practicality. Its design caters to pressing needs in medicinal chemistry while aligning with digital-age search trends. As interdisciplinary research grows, so will its relevance—whether in peer-reviewed journals or algorithm-driven queries about "next-gen bioactive molecules."